Synthesis and structure determination of new layered perovskite compounds, ALaTa2O7 and ACa2Ta3O10(A = Rb, Li)

Journal of Materials Chemistry Pub Date: DOI: 10.1039/JM9960601067

Abstract

New layered perovskite compounds of RbLaTa2O7 and RbCa2Ta3O10, whose Rb+ ions can be ion-exchanged have been synthesized directly by a solid-state reaction. Lithium ion-exchanged compounds, LiLaTa2O7 and LiCa2Ta3O10, have also been synthesized by ion-exchange reactions of the rubidium compounds with LiNO3 molten salt. The crystal structures of these compounds have been determined by Rietveld analysis of their powder X-ray diffraction patterns. The crystal structures of these compounds are analogous to those of the corresponding niobate compounds. These compounds are new members of the Dion–Jacobson series with the general formula A[Mn– 1BnO3n+ 1](A = alkali metal), with n= 2 and 3.

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